Cas no 123530-61-0 (Ethyl 3-(pyrimidin-5-yl)prop-2-enoate)

• Product Name: Ethyl 3-(pyrimidin-5-yl)prop-2-enoate
• CAS No: 123530-61-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 2113166
• PubChem ID: 53438539
• Update Time: 2025-07-29

Ethyl 3-(pyrimidin-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 3-(5-pyrimidinyl)-2-Propenoic acid ethyl ester
• ETHYL (2E)-3-PYRIMIDIN-5-YLACRYLATE
• ethyl 3-pyrimidin-5-ylprop-2-enoate
• Ethyl 3-(pyrimidin-5-yl)prop-2-enoate
• ethyl 3(5-pyrimidyl)acrylate
• ethyl 3-(5-pyrimidyl)acrylate
• XOGWCENJCSUMFM-UHFFFAOYSA-N
• DTXSID10701359
• F70399
• DA-25069
• 123530-61-0

• Inchi： 1S/C9H10N2O2/c1-2-13-9(12)4-3-8-5-10-7-11-6-8/h3-7H,2H2,1H3
• InChI Key： XOGWCENJCSUMFM-UHFFFAOYSA-N
• SMILES： O(C(C=CC1=CN=CN=C1)=O)CC

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.1
• XLogP3: 0.8